Cas no 7651-99-2 (Ethylenediamine tetra(methylenephosphonic acid) pentasodium salt)

Ethylenediamine tetra(methylenephosphonic acid) pentasodium salt is a highly effective phosphonic acid-based chelating agent and scale inhibitor. Its molecular structure features multiple phosphonate groups, enabling strong binding to di- and trivalent metal ions such as calcium, magnesium, and iron, even under high-temperature and high-pH conditions. This compound exhibits superior threshold inhibition, preventing scale formation at low concentrations. It is chemically stable against oxidation and hydrolysis, making it suitable for industrial water treatment, detergents, and oilfield applications. The pentasodium salt form enhances water solubility, facilitating handling and dosing in aqueous systems. Its environmental profile is favorable due to low toxicity and biodegradability compared to traditional phosphates.
Ethylenediamine tetra(methylenephosphonic acid) pentasodium salt structure
7651-99-2 structure
Product Name:Ethylenediamine tetra(methylenephosphonic acid) pentasodium salt
CAS No:7651-99-2
MF:C6H12N2Na5O12P4
MW:543.009579658508
MDL:MFCD03095541
CID:47627
Update Time:2026-05-14

Ethylenediamine tetra(methylenephosphonic acid) pentasodium salt Chemical and Physical Properties

Names and Identifiers

    • Ethylenediamine tetra(methylenephosphonic acid) pentasodium salt
    • EDTMP pentasodium salt
    • EDTMPa5
    • PENTASODIUM ETHYLENEDIAMINE TETRAMETHYLENE PHOSPHONATE
    • Ethylene Diamine Tetra (Methylene Phosphonic Acid) Pentasodium Salt(EDTMP•Na5)
    • MDL: MFCD03095541
    • Inchi: InChI=1S/C6H20N2O12P4.5Na/c9-21(10,11)3-7(4-22(12,13)14)1-2-8(5-23(15,16)17)6-24(18,19)20;;;;;/h1-6H2,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);;;;;/q;5*+1/p-5
    • InChI Key: QPTMDBQLCWRDCK-UHFFFAOYSA-I
    • SMILES: [Na+].[Na+].[Na+].[Na+].[Na+].OP(CN(CP([O-])(O)=O)CCN(CP([O-])(=O)[O-])CP([O-])(O)=O)(=O)[O-]

Computed Properties

  • Exact Mass: 545.90600

Experimental Properties

  • Melting Point: >300°C
  • PSA: 289.99000
  • LogP: 0.32220

Ethylenediamine tetra(methylenephosphonic acid) pentasodium salt Security Information

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Amadis Chemical Company Limited
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(CAS:7651-99-2)Ethylenediamine tetra(methylenephosphonic acid) pentasodium salt
Order Number:A1173354
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:25
Price ($):165.0
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:7651-99-2)Ethylenediamine tetramethylene phosphonic acid pentasodium salt
Order Number:sfd17529
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:7651-99-2)EDTMPA·Na5
Order Number:LE3584;LE8860
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:44
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:7651-99-2)Ethylenediamine tetra(methylenephosphonic acid) pentasodium salt
A1173354
Purity:99%
Quantity:5g
Price ($):165.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:7651-99-2)Ethylenediamine tetramethylene phosphonic acid pentasodium salt
sfd17529
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email